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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzyl alcohol
CAS No.: 55685-75-1
Cat. No.: B3426949
Get Quote
. J

Executive Summary & Chemical Identity

4-Chloro-2-methoxybenzyl alcohol is a bifunctional aromatic intermediate. Its reactivity is
dominated by the ortho-methoxy group, which exerts a strong electron-donating effect
(resonance), significantly activating the benzylic position toward ionization. Conversely, the
para-chloro group exerts a weaker electron-withdrawing inductive effect.

e Net Result: The compound is highly acid-sensitive (labile) but base-stable.

* Primary Degradation Mode: Acid-catalyzed self-condensation (etherification) or nucleophilic
substitution.
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Property Value

CAS Number 55685-75-1

Molecular Formula CsHoCIO2

Molecular Weight 172.61 g/mol

Physical State Solid (mp 47-51 °C)
pKa (approx) ~14-15 (Alcoholic OH)

Stability in Acidic Media (Critical Control Point)

Status:UNSTABLE Risk Level: High

In acidic environments, this compound behaves similarly to p-methoxybenzyl alcohol (PMB-
OH). The ortho-methoxy group stabilizes the benzylic carbocation intermediate via resonance
participation, lowering the activation energy for

pathways.

The Mechanism of Failure

When exposed to Brgnsted acids (HCI, H2SOa) or Lewis acids (BFs, AICI3):

e Protonation: The hydroxyl group accepts a proton (

).

« lonization: Water leaves rapidly due to the stabilization of the resulting carbocation by the
lone pairs on the ortho-methoxy oxygen.

o Fate of Carbocation:

o In dilute acid/non-nucleophilic solvent: Attacks another molecule of starting material to
form Bis(4-chloro-2-methoxyphenyl)methylether (Dimerization).

o In HCI: Rapidly converts to 4-Chloro-2-methoxybenzyl chloride.
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Visualizing the Degradation Pathway
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Figure 1: Acid-Catalyzed Degradation Pathways showing competition between Substitution and Dimerization.

Click to download full resolution via product page

Troubleshooting Acidic Reacti

Symptom Probable Cause Corrective Action

Dilute reaction mixture to favor
) ) Formation of insoluble dibenzyl  intermolecular reaction with
Reaction turns cloudy/oily )
ether dimer. reagents over self-

condensation.

) ] Use a base scavenger (e.g.,
Conversion to benzyl chloride o ) o
TLC shows new non-polar spot Pyridine, EtsN) if the chloride is
(if HCI/SOCI2 present). )
not the desired product.

Switch to basic coupling

o o Competition from acid- methods (e.g., Steglich
Low Yield in Esterification o o )
catalyzed polymerization. esterification with
DCC/DMAP).

Stability in Basic Media (Safe Zone)

Status:STABLE Risk Level: Low
The compound is robust in basic media. The methoxy group is a poor leaving group in

reactions, and the ring is not sufficiently electron-deficient (only one Cl) to facilitate nucleophilic
aromatic substitution under standard conditions.

e Reactivity: Forms the alkoxide anion (
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)-

o Compatibility: Compatible with NaH, KOH, NaOH, and organolithiums (at low temp).

o Caveat: Extreme forcing conditions (e.g., concentrated refluxing NaOH) may eventually
cleave the methyl ether (demethylation), but this is rare below 100°C.

Protocol: Alkylation in Basic Media

To use this alcohol as a nucleophile (e.g., forming an ether):

Dissolve alcohol in dry THF or DMF.

Cool to 0°C.

Add NaH (1.1 equiv). Evolution of Hz gas confirms alkoxide formation.

Stir for 15-30 mins before adding the electrophile.

Result: Clean conversion without self-polymerization.

Troubleshooting & FAQ Center

Q1: I need to quench a reaction containing this alcohol. Can | use 1M HCI?

Strictly No. Even transient exposure to 1M HCI during workup can induce dimerization or

chloride formation.
e Better Alternative: Quench with Saturated Ammonium Chloride (

) or Phosphate Buffer (pH 7). Keep the workup pH > 4.

Q2: My material turned yellow/orange during storage. Is it degraded?
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Likely yes. Benzyl alcohols are prone to air oxidation to the corresponding benzaldehyde (4-

Chloro-2-methoxybenzaldehyde).

e Verification: Check IR for a carbonyl stretch (~1680-1700 cm ™) or run H-NMR (aldehyde
proton at ~10 ppm).

e Prevention: Store under Nitrogen/Argon at 2-8°C.

Q3: Can | use this compound in a Friedel-Crafts reaction?

Yes, but it will act as the electrophile. In the presence of a Lewis Acid, it will generate the
carbocation and attack electron-rich aromatics. If you intend for it to be the inert substrate, this

will fail.

Standard Stability Test Protocol

Before committing valuable starting material to a large-scale reaction, perform this rapid
stability screen.

Materials:
o Sample: 10 mg 4-Chloro-2-methoxybenzyl alcohol
e Solvent: 1 mL Dichloromethane (DCM)

» Acid Challenge: 1 drop Trifluoroacetic Acid (TFA)
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e Base Challenge: 1 drop Triethylamine (EtsN)

Workflow:

* Baseline: Spot pure sample on TLC (Silica, 20% EtOAc/Hexane).

¢ Acid Test: Mix 0.5 mL solution + TFA. Shake for 5 mins. Spot on TLC.

o Result: If spot moves to higher Rf (less polar), acid instability is confirmed (Dimer/Ester
formed).

e Base Test: Mix 0.5 mL solution + EtsN. Shake for 5 mins. Spot on TLC.
o Result: Spot should remain identical to baseline (Stable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-chloro-2-methoxybenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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